Cas no 79443-97-3 (methyl 2-(4-methylphenyl)propanoate)

• Product Name: methyl 2-(4-methylphenyl)propanoate
• CAS No: 79443-97-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 555138
• PubChem ID: 9855633
• Update Time: 2025-04-19

methyl 2-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a,4-dimethyl-, methyl ester
• Methyl 2-(2-methylphenyl)propanoate
• 2-(P-TOLYL)-PROPIONIC ACID METHYL ESTER
• methyl 2-(4-methylphenyl)propanoate
• methyl 2-(4-methylphenyl)propionate
• methyl 2-(p-tolyl)-propionate
• SureCN6017451
• 74082-02-3
• 79443-97-3
• DTXSID80446008
• AKOS011680627
• Methyl2-(2-methylphenyl)propanoate
• EN300-132074
• SCHEMBL6017451
• Ibuprofen Impurity 26

• Inchi： 1S/C11H14O2/c1-8-6-4-5-7-10(8)9(2)11(12)13-3/h4-7,9H,1-3H3
• InChI Key： ZMABIPXEPSFLRA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 178.099
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids